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Compound of Interest

Compound Name: Proquinazid-(propoxy-d7)

CAS No.: 2140327-37-1

Cat. No.: B15561877

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the Proquinazid-(propoxy-d7) analytical

standard, designed for researchers, scientists, and professionals in drug development and

analytical chemistry. This document outlines the commercial availability of this standard, its key

quantitative data, and detailed experimental protocols for its use as an internal standard in

analytical methodologies.

Commercial Availability and Specifications
Proquinazid-(propoxy-d7) is a deuterated analog of the fungicide Proquinazid, primarily

utilized as an internal standard in quantitative analysis, particularly in liquid chromatography-

tandem mass spectrometry (LC-MS/MS) methods. Its use allows for the accurate quantification

of Proquinazid in various matrices by correcting for matrix effects and variations during sample

preparation and analysis.

Several commercial suppliers offer Proquinazid-(propoxy-d7) as an analytical standard. The

following tables summarize the available quantitative data for this standard from prominent
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suppliers. It is important for researchers to always refer to the lot-specific Certificate of Analysis

(CoA) provided by the supplier for the most accurate and up-to-date information.

Table 1: Commercial Suppliers of Proquinazid-(propoxy-d7)

Supplier Product Name Catalog Number CAS Number

LGC Standards Proquinazid D7 DRE-C16542010 2140327-37-1

MedChemExpress
Proquinazid-(propoxy-

d7)
HY-117171S 2140327-37-1

Table 2: Quantitative Specifications of Proquinazid-(propoxy-d7)

Supplier Purity (HPLC)
Isotopic
Enrichment

Format

LGC Standards

Information available

upon request from the

supplier's Certificate

of Analysis.

Information available

upon request from the

supplier's Certificate

of Analysis.

Neat

MedChemExpress

>98% (Typical value,

refer to lot-specific

CoA)

>99% (Typical value,

refer to lot-specific

CoA)

Neat

Experimental Protocols: Quantification of
Proquinazid using Proquinazid-(propoxy-d7) as an
Internal Standard
The following protocol describes a general workflow for the extraction of Proquinazid from a

food matrix (e.g., strawberries) using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged,

and Safe) method, followed by analysis using LC-MS/MS. The use of Proquinazid-(propoxy-
d7) as an internal standard is crucial for achieving accurate and precise results.

Sample Preparation: QuEChERS Extraction
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The QuEChERS method is a widely adopted sample preparation technique for the analysis of

pesticide residues in food matrices.

Workflow for QuEChERS Extraction
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QuEChERS Extraction

Dispersive SPE (d-SPE) Cleanup

LC-MS/MS Analysis

1. Homogenize 10 g of sample

2. Add Proquinazid-(propoxy-d7)
internal standard solution

3. Add 10 mL of acetonitrile

4. Shake/Vortex vigorously

5. Add QuEChERS salts
(e.g., MgSO4, NaCl, Na-citrate)

6. Shake and centrifuge

7. Collect the supernatant
(acetonitrile phase)

8. Transfer supernatant to
d-SPE tube

9. Tube contains sorbent
(e.g., PSA, C18)

10. Vortex and centrifuge

11. Filter the final extract

12. Inject into LC-MS/MS

Click to download full resolution via product page

Caption: Workflow for sample preparation using the QuEChERS method.
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LC-MS/MS Analysis
The final extract is analyzed by a liquid chromatography system coupled to a tandem mass

spectrometer.

Instrumentation and Conditions (Typical):

Liquid Chromatograph: High-Performance Liquid Chromatography (HPLC) or Ultra-High-

Performance Liquid Chromatography (UHPLC) system.

Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A gradient of water and methanol or acetonitrile, both typically containing a

small amount of an additive like formic acid or ammonium formate to improve ionization.

Mass Spectrometer: A triple quadrupole mass spectrometer (QqQ) is ideal for quantitative

analysis using Multiple Reaction Monitoring (MRM).

Ionization Source: Electrospray Ionization (ESI) in positive mode is generally suitable for

Proquinazid.

Table 3: Example MRM Transitions for Proquinazid and Proquinazid-(propoxy-d7)

Compound Precursor Ion (m/z) Product Ion 1 (m/z) Product Ion 2 (m/z)

Proquinazid

[Value to be

determined

empirically]

[Value to be

determined

empirically]

[Value to be

determined

empirically]

Proquinazid-(propoxy-

d7)

[Value to be

determined

empirically]

[Value to be

determined

empirically]

-

Note: The exact m/z values for precursor and product ions should be optimized for the specific

instrument being used.

Logical Relationship for Quantification
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Proquinazid
(Analyte)

LC-MS/MS
Analysis

Proquinazid-(propoxy-d7)
(Internal Standard)

Calculate Peak Area Ratio
(Analyte / Internal Standard)

Quantification of Proquinazid
in Sample

Calibration Curve
(Known Concentrations)

Click to download full resolution via product page

Caption: Logical workflow for the quantification of Proquinazid.

Mode of Action (Fungicide)
It is important to note that Proquinazid is a fungicide and its mechanism of action is related to

the disruption of fungal cell processes. As an analytical standard, Proquinazid-(propoxy-d7)
does not have a "signaling pathway" in the context of drug-receptor interactions in mammalian

systems. Its utility is strictly for analytical quantification.

Conclusion
Proquinazid-(propoxy-d7) is an essential tool for the accurate and reliable quantification of

the fungicide Proquinazid in various samples. This guide provides a summary of its commercial

availability and a foundational experimental protocol. Researchers should always consult the

supplier's Certificate of Analysis for specific data on their analytical standard and optimize the

provided methods for their specific instrumentation and matrix.

To cite this document: BenchChem. [A Technical Guide to Proquinazid-(propoxy-d7)
Analytical Standard for Research Professionals]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15561877/docs#a-technical-guide-to-
proquinazid-propoxy-d7-analytical-standard-for-research-professionals]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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